Cas no 494752-71-5 ((2S)-4,4,4-trifluorobutan-2-ol)

• Product Name: (2S)-4,4,4-trifluorobutan-2-ol
• CAS No: 494752-71-5
• MF: C₄H₇F₃O
• MW: 128.092992067337
• MDL: MFCD30171506
• CID: 1520904
• PubChem ID: 12038411
• Update Time: 2025-04-21

(2S)-4,4,4-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4,4,4-trifluoro-, (2S)-
• (2S)-4,4,4-trifluorobutan-2-ol
• 494752-71-5
• SCHEMBL3127928
• EN300-1931851
• (S)-4,4,4-Trifluoro-2-butanol
• MZYWEUWEIXJBPQ-VKHMYHEASA-N
• (2S)-4,4,4-Trifluoro-2-butanol
• DTXSID70437748

• MDL： MFCD30171506
• Inchi： 1S/C4H7F3O/c1-3(8)2-4(5,6)7/h3,8H,2H2,1H3/t3-/m0/s1
• InChI Key： MZYWEUWEIXJBPQ-VKHMYHEASA-N
• SMILES： FC(C[C@H](C)O)(F)F

Computed Properties

• Exact Mass: 128.04491
• Monoisotopic Mass: 128.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols